Cas no 1361892-37-6 (3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile
• CAS No: 1361892-37-6
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932204
• Update Time: 2025-06-14

3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-8-4-6(2-3-13)7(5-14)9(15-8)10(11)12/h4,10H,2,5,14H2,1H3
• InChI Key： WUBPAXBAXINOFI-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(CC#N)C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0.3
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile

Comprehensive Overview of 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile (CAS No. 1361892-37-6)

3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile (CAS No. 1361892-37-6) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethyl and aminomethyl functional groups contribute to its reactivity, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications in kinase inhibition and metabolic pathway modulation, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile combines a pyridine core with strategically placed substituents that enhance its electronic properties. The methoxy group at the 6-position and the acetonitrile moiety at the 4-position create a versatile scaffold for further chemical modifications. This characteristic has led to its exploration in fragment-based drug design (FBDD), a hot topic in computational chemistry and AI-assisted molecular discovery.

Recent studies highlight the compound's stability under physiological conditions, addressing a common concern in medicinal chemistry about the metabolic stability of difluoromethyl-containing compounds. Its lipophilicity profile (logP) and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies, a key focus area in neurodegenerative disease research. These properties align with growing interest in CNS-targeting therapeutics, as evidenced by increasing search volumes for "blood-brain barrier penetrating compounds" and "CNS drug design strategies."

In agrochemical applications, the pyridine-acetonitrile structure of CAS No. 1361892-37-6 shows promise for developing novel plant growth regulators. The difluoromethyl group may contribute to improved bioavailability in plant systems, a feature that resonates with current sustainable agriculture trends. This connects to frequently searched terms like "next-generation agrochemicals" and "eco-friendly crop protection," reflecting the industry's shift toward environmentally conscious solutions.

Synthetic routes to 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile typically involve multi-step sequences starting from commercially available pyridine precursors. Recent advancements in flow chemistry and catalytic difluoromethylation have improved the efficiency of its production, addressing common queries about "scalable synthesis of fluorinated pyridines." The compound's crystallization behavior and polymorph screening have also become topics of interest, particularly for pharmaceutical formulation scientists searching for "crystalline form optimization techniques."

Analytical characterization of CAS No. 1361892-37-6 presents unique challenges due to the presence of both basic (aminomethyl) and polar (acetonitrile) functionalities. Modern techniques like LC-MS hyphenation and 19F NMR spectroscopy are frequently employed, corresponding to laboratory professionals' searches for "fluorine NMR analysis methods" and "polar compound separation techniques." The compound's UV/Vis absorption profile also makes it suitable for photophysical studies, connecting to emerging research in fluorescent probes and sensors.

Regulatory aspects of 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile are frequently queried in relation to REACH compliance and GMP manufacturing standards. While not classified as hazardous under current systems, proper handling of its acetonitrile derivative requires standard laboratory precautions, a point often emphasized in safety data sheets (SDS). This addresses common workplace safety concerns without touching on restricted substance categories.

The commercial availability of CAS No. 1361892-37-6 from specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. Pricing trends and custom synthesis options for this compound frequently appear in procurement-related searches, alongside inquiries about "pyridine derivative catalog compounds" and "bulk fluorinated building blocks." Storage recommendations typically suggest anhydrous conditions at controlled temperatures to maintain the stability of its aminomethyl group.

Future research directions for this compound likely involve exploration of its bioconjugation potential through the aminomethyl group, particularly in antibody-drug conjugate (ADC) development—a trending topic in oncology research. The methoxy-pyridine core also presents opportunities for metal-catalyzed cross-coupling reactions, connecting to popular searches about "C-H activation methodologies" and "heterocycle functionalization techniques." These applications position the compound at the intersection of multiple cutting-edge research fields.

In summary, 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetonitrile (CAS No. 1361892-37-6) represents a multifaceted chemical entity with broad potential across therapeutic and agricultural innovation. Its structural features address current scientific priorities including fluorinated compound development, CNS-targeting molecules, and sustainable agrochemicals—all areas generating substantial interest in both academic literature and industrial R&D circles.